Cas no 2034224-15-0 (1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one)

• Product name: 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one
• CAS No: 2034224-15-0
• MF: C₁₇H₁₉N₅O₂S
• MW: 357.430061578751
• CID: 5375101

1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-pyridin-4-ylsulfanylethanone
• 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one

• Inchi： 1S/C17H19N5O2S/c23-16(12-25-14-1-3-18-4-2-14)22-10-13-9-19-17(20-15(13)11-22)21-5-7-24-8-6-21/h1-4,9H,5-8,10-12H2
• InChI Key： KCSZJVGLLQHYMW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2=CN=C(N3CCOCC3)N=C2C1)CSC1=CC=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one

1-[2-(Morpholin-4-yl)-5H,6H,7H-Pyrrolo[3,4-d]pyrimidin-6-yl]-2-(Pyridin-4-ylsulfanyl)Ethan-1-one: A Comprehensive Overview

1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 2034224-15-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrrolo[3,4-d]pyrimidines, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a morpholine moiety and a pyridine sulfanyl group, both of which contribute to its pharmacological properties and potential therapeutic applications.

The morpholine ring is a versatile functional group that is often incorporated into drug molecules due to its ability to enhance solubility and bioavailability. In the context of 1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one, the morpholine moiety likely plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have shown that morpholine-containing compounds can exhibit potent anti-inflammatory and anti-cancer activities, making them valuable candidates for further investigation.

The pyrrolo[3,4-d]pyrimidine scaffold is another key feature of this compound. Pyrrolo[3,4-d]pyrimidines are known for their ability to interact with various kinases and other protein targets involved in cellular signaling pathways. These interactions can lead to the modulation of cell proliferation, apoptosis, and other critical biological processes. The presence of this scaffold in 1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one suggests that it may have significant potential as a therapeutic agent for diseases characterized by aberrant kinase activity.

The pyridine sulfanyl group is another important structural element in this compound. Sulfur-containing functionalities are known to participate in various chemical reactions and interactions with biological targets. In particular, the pyridine sulfanyl group can form covalent bonds with cysteine residues in proteins, leading to irreversible inhibition of target enzymes. This property makes 1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one an attractive candidate for the development of covalent inhibitors.

Recent research has focused on the biological activities and potential therapeutic applications of 1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one. Studies have demonstrated that this compound exhibits potent anti-cancer activity against various cancer cell lines. For example, it has been shown to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Additionally, the compound has been found to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

In addition to its anti-cancer properties, 1-[2-(Morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-(pyridin-4-ylysulfanyl)ethanone has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-[2-(Morpholin-4-ylys)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-ylyl]-2-(ylylsulfanyl)ethanone have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1-[2-(Morpholin-ylyl)-5ylyl,ylyl,ylyl-pyrrolo[ylyl,ylyl,ylyl,ylyl,ylyl,ylyl,ylyl]-ylylon-ylyne] (CAS No. 203422-ylyl-ylyl) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research will continue to explore its potential applications and optimize its properties for clinical use.